Cas no 20784-50-3 (Isobavachalcone)

Psoralen B, also known as isopsoralen chalcone, is a flavonoid compound. It belongs to the chalcone component of traditional Chinese medicine Psoralea corylifolia, and has biological activities such as anticancer, anti-inflammatory, and antibacterial activities. Psoralea corylifolia is a legume Psoralea cor μ Li folial's dried ripe fruit< Br>

Isobavachalcone structure

Product Name:Isobavachalcone

CAS No:20784-50-3

Molecular Formula:C₂₀H₂₀O₄

Molecular Weight:324.3704

MDL:MFCD00902090

CID:271712

PubChem ID:329825889

Isobavachalcone Properties

Names and Identifiers

- 2-Propen-1-one,1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(4-hydroxyphenyl)-, (2E)-
- Isobavachalcone
- (E)-1-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
- CORYLIFOLIN CORYLIFOLININ
- 2',4',4-trihydroxy-3'-prenylchalcone
- 4,2',4'-trihydroxy-3'-prenylchalcone
- 4-Hydroxyisocordoim
- 4-Hydroxyisocordoin
- Corylifolinin
- Isobacachalcone
- (2E)-1-[2,4-Dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
- 2′,4,4′-Trihydroxy-3′-(3-methyl-2-butenyl)-chalcone
- (E)-1-[2,4-Dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
- 2',4,4'-Trihydroxy-3'-(3-methyl-2-butenyl)chalcone
- (E)-1-(2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- DTXSID601317123
- (2E)-1-(2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- CS-0430
- 20784-50-3
- AC-34001
- ZWO2SC993A
- DUWPGRAKHMEPCM-IZZDOVSWSA-N
- A879426
- (E)-1-(2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- BDBM50441633
- CHALCONE, 2',4,4'-TRIHYDROXY-3'-(3-METHYL-2-BUTENYL)-
- ISOBAVACHALCONE [INCI]
- UNII-ZWO2SC993A
- 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXY-3-(3-METHYL-2-BUTENYL)PHENYL)-3-(4-HYDROXYPHENYL)-, (2E)-
- NS00121161
- 2-Propen-1-one, 1-(2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl)-3-(4-hydroxyphenyl)-
- CHEBI:28106
- AKOS015912636
- 2',4',4-Trihydroxy-3'-[3''-methylbut-3''-enyl]chalcone
- HY-13065
- J-501822
- SCHEMBL600137
- (e)-1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)-phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
- Corylifolinin(Isobavachalcone)
- (2E)-1-[2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
- Corylifolinin;Isobacachalcone
- (2E)-1-(2,4-DIHYDROXY-3-(3-METHYL-2-BUTENYL)PHENYL)-3-(4-HYDROXYPHENYL)-2-PROPEN-1-ONE
- LMPK12120039
- C08648
- s5456
- AS-74506
- 1-(2,4-Dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-3-(4-HYDROXYPHENYL)-, (2E)-
- CCG-267747
- CHEMBL253467
- 1-[2,4-Dihydroxy-3-(3-methyl-but-2-enyl)-phenyl]-3-(4-hydroxy-phenyl)-propenone
- 2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-, (2E)-
- Q27103503
- 54676-49-2
- Isobavachalcone, >=98% (HPCE)
- ConMedNP.2877
- ConMedNP.2878
- ConMedNP.2879
- Dataset-S1.100
- ConMedNP.2875
- ConMedNP.2876
- ConMedNP.2880
- ConMedNP.2881
- ConMedNP.2882
- ConMedNP.2883
- 4-Hydroxy-Derricin, Isobavachalcone
- 2',4,4'-Trihydroxy-3'-prenylchalcone; (E)-form
- Corylifolinin(Isobavachalcone)?
- GLXC-04509
- DA-74540
- +Expand
- MDL： MFCD00902090
- InChIKey： DUWPGRAKHMEPCM-IZZDOVSWSA-N
- Inchi： 1S/C20H20O4/c1-13(2)3-9-16-19(23)12-10-17(20(16)24)18(22)11-6-14-4-7-15(21)8-5-14/h3-8,10-12,21,23-24H,9H2,1-2H3/b11-6+
- SMILES： O([H])C1=C(C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])O[H])=O)C([H])=C([H])C(=C1C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H]

Computed Properties

Exact Mass: 324.136159g/mol
Surface Charge: 0
XLogP3: 5.1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 324.136159g/mol
Monoisotopic Mass: 324.136159g/mol
Topological Polar Surface Area: 77.8Å²
Heavy Atom Count: 24
Complexity: 470
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 324.4

Experimental Properties

LogP: 4.20820
PSA: 77.76000
Refractive Index: 1.66
Boiling Point: 549℃/760mmHg
Melting Point: 210.09° C
Vapor Pressure: 0.0±1.5 mmHg at 25°C
Flash Point: 299.9±26.6 °C
Solubility: biological extracorporealIn Vitro:DMSOsolubility11 mg/mL(33.91 mM;Need ultrasonic and warming)
Color/Form: Yellow powder
Density: 1.2000

Isobavachalcone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002JRX-1mg	2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-, (2E)-	20784-50-3	98%	1mg	$5.00
A2B Chem LLC	AB18141-1mg	Isobavachalcone	20784-50-3	98%	1mg	$5.00
ChemFaces	CFN98593-20mg	Isobavachalcone	20784-50-3	>=98%	20mg	$100
ChemScence	CS-0430-5mg	Isobavachalcone	20784-50-3	99.01%	5mg	$84.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0773-20mg	Isobavachalcone	20784-50-3	98%	20mg	$55	2023-09-20
DC Chemicals	DC23058-100 mg	Corylifolinin(Isobavachalcone)	20784-50-3	>98%	100mg	$550.0	2022-02-28
eNovation Chemicals LLC	D512183-20mg	Isobavachalcone	20784-50-3	97%	20mg	$200	2022-10-13
Key Organics Ltd	AS-74506-1MG	(2E)-1-[2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one	20784-50-3	>97%	1mg	£137.00	2023-09-08
LKT Labs	I7256-1 mg	Isobavachalcone	20784-50-3	≥97%	1mg	$76.50	2023-07-11
MedChemExpress	HY-13065-10mM*1mLinDMSO	Isobavachalcone	20784-50-3	99.01%	10mM*1mLinDMSO	￥924	2023-07-26

Isobavachalcone Suppliers

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Isobavachalcone Related Literature

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Mohan Zhang,Qiuping Wu,Ruoxi Zhao,Xuanbao Yao,Xiubo Du,Qiong Liu,Guohua Lv,Shifeng Xiao Food Funct. 2021 12 7749
2. Naturally occurring prenylated chalcones from plants: structural diversity, distribution, activities and biosynthesis

Kang Zhou,Song Yang,Shu-Ming Li Nat. Prod. Rep. 2021 38 2236
3. Natural products from plants targeting key enzymes for the future development of antidiabetic agents

R. Mata,L. Flores-Bocanegra,B. Ovalle-Magallanes,M. Figueroa Nat. Prod. Rep. 2023 40 1198
4. Nature as a treasure trove of potential anti-SARS-CoV drug leads: a structural/mechanistic rationale

Ahmed M. Sayed,Amira R. Khattab,Asmaa M. AboulMagd,Hossam M. Hassan,Mostafa E. Rateb,Hala Zaid,Usama Ramadan Abdelmohsen RSC Adv. 2020 10 19790
5. 4-Hydroxyderricin and xanthoangelol isolated from Angelica keiskei prevent dexamethasone-induced muscle loss

Yasukiyo Yoshioka,Yumi Samukawa,Yoko Yamashita,Hitoshi Ashida Food Funct. 2020 11 5498
6. Natural constituents from food sources: potential therapeutic agents against muscle wasting

Shengnan Shen,Hua Yu,Lishe Gan,Yang Ye,Ligen Lin Food Funct. 2019 10 6967
7. Antimicrobial activities and mechanisms of extract and components of herbs in East Asia

Jingru Liang,Xuan Huang,Guo Ma RSC Adv. 2022 12 29197
8. Success stories of natural product-derived compounds from plants as multidrug resistance modulators in microorganisms

Xiaohan Zhai,Guoyu Wu,Xufeng Tao,Shilei Yang,Linlin Lv,Yanna Zhu,Deshi Dong,Hong Xiang RSC Adv. 2023 13 7798
9. Efficient and selective glucosylation of prenylated phenolic compounds by Mucor hiemalis

Shuai Ji,Wen-Fei Liang,Zi-Wei Li,Jin Feng,Qi Wang,Xue Qiao,Min Ye RSC Adv. 2016 6 20791
10. Progress in the discovery and development of small molecule methuosis inducers

Tao Ye,Peipei Shan,Hua Zhang RSC Med. Chem. 2023 14 1400

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